Arsinite

Specification

• Molecular Formula: AsH2O-
• Molecular Weight: 92.937 g/mol
• IUPAC Name: arsinite
• Standard InChI: InChI=1S/AsH2O/c1-2/h1H2/q-1
• Standard InChI Key: DNYIGSRRUOMGQG-UHFFFAOYSA-N
• SMILES: [O-][AsH2]
• Canonical SMILES: [O-][AsH2]

Introduction

Chemical Structure and Properties

Arsinite is chemically defined as dihydridooxidoarsenate(1-) with the molecular formula AsH₂O⁻. As an arsenic oxoanion, it contains arsenic bonded with oxygen and hydrogen atoms in a specific arrangement.

Structural Characteristics

The molecular structure of arsinite features the following properties:

Property	Value
Molecular Formula	AsH₂O⁻
Molecular Weight	92.937 g/mol
IUPAC Name	Arsinite
Charge	-1
Chemical Structure	[O⁻][AsH₂]

The structural formula shows a central arsenic atom bonded to one oxygen atom (carrying a negative charge) and two hydrogen atoms. This arrangement gives arsinite its distinctive chemical properties and reactivity.

Chemical Identifiers

For research and regulatory purposes, arsinite is identified using the following chemical identifiers:

Identifier Type	Value
PubChem CID	5460562
InChI	InChI=1S/AsH2O/c1-2/h1H2/q-1
InChIKey	DNYIGSRRUOMGQG-UHFFFAOYSA-N
SMILES	[O-][AsH2]
ChEBI ID	CHEBI:29845

Relationship to Arsenite Compounds

It is critical to distinguish arsinite from the broader class of arsenite compounds, as confusion between these terms frequently occurs in scientific literature.

Terminological Clarification

While arsinite (AsH₂O⁻) refers to a specific oxoanion, arsenite is a broader term encompassing various compounds containing arsenic oxyanions where arsenic has an oxidation state of +3. In groundwater chemistry, the term arsenite is often used generically to identify soluble As(III) anions.

Related Arsenite Compounds

The arsenite family includes several structurally distinct anions:

Arsenite Type	Formula	Structure
Ortho-arsenite	AsO₃³⁻	Pyramidal shape
Meta-arsenite	(AsO₂⁻)ₙ	Polymeric chain anion
Pyro-arsenite	As₂O₅⁴⁻	[O₂As−O−AsO₂]⁴⁻
Catena-triarsenite	As₃O₇⁵⁻	[O₂As−O−As(O)−O−AsO₂]⁵⁻
Cyclo-tetraarsenite	As₄O₈⁴⁻	Cyclic structure

In all these forms, the geometry around the As(III) centers is approximately trigonal, with the lone pair on the arsenic atom being stereochemically active.

Physical Properties

General Characteristics

While specific physical data for arsinite (AsH₂O⁻) is limited, it shares certain characteristics with related arsenite compounds:

Property	Characteristic
Physical State at STP	Typically ionic, existing in solution or as part of salt structures
Solubility	Variable, depending on associated cations
Stability	Relatively unstable compared to arsenate compounds
Reactivity	Reactive, particularly in redox reactions

The physical properties of arsinite are influenced by its electronic structure and the presence of the lone pair on the arsenic atom.

Biological Significance

Metabolic Relevance

In biological systems, arsenite compounds play significant roles in various metabolic processes. The primary enzyme responsible for converting arsenic compounds in mammals is arsenite methyltransferase.

Cellular Effects

Research has revealed complex biological effects of arsenite exposure. Studies indicate that low-dose arsenite can promote cellular growth and exhibit lifespan-extending properties through transient increases in oxidative stress.

In experimental settings, low concentrations (1-10 nM) of arsenite have been shown to promote growth in certain cell lines, including murine NIH-3T3 fibroblasts and human HepG2 hepatoma cells, demonstrating a hormetic effect where low concentrations produce opposite effects compared to higher concentrations.

Research Findings on Arsenite Exposure

Studies in the nematode C. elegans have demonstrated that exposure to 100 nM arsenite resulted in:

Effect	Observation
Lifespan	Extended mean lifespan
Locomotor Activity	Increased
Thermal Stress Resistance	Improved
Oxidative Stress Resistance	Enhanced resistance against paraquat
ROS Levels	Transient early increase followed by significant decrease
Mitochondrial Activity	Upregulation of respiration

These effects appear to be mediated through a transient increase in reactive oxygen species (ROS) followed by adaptive responses, including upregulation of mitochondrial proteins and activity.

Environmental Chemistry

Environmental Distribution

Arsenic compounds, including various arsenite forms, are naturally present in soils, rocks, and water. Uncontaminated soils typically contain 1-40 mg/kg of arsenic, with lower concentrations in sandy soils and higher concentrations in alluvial and organic soils.

Environmental Persistence

Arsenate compounds bind strongly to iron and manganese oxides in soil, typically remaining in the surface soil layer after deposition. Studies have observed arsenic concentrations persisting in the top 20-40 cm of orchard soils even 15 years after treatment with lead arsenate.

Water Chemistry

In groundwater chemistry contexts, the term arsenite is used generically to identify soluble As(III) anions. The concentration of arsenite in drinking water is a significant health concern, with the WHO guideline value set at 10 μg/L.

Biochemical Reactions

Enzymatic Interactions

In Pseudomonas aeruginosa and other bacterial systems, arsenite participates in several key biochemical reactions:

Reaction	Enzyme/Process
Arsenate + 2 Glutathione → Arsenite + Glutathione disulfide + Water	Glutathione-dependent reduction
Arsenite + ATP + Water → ADP + H⁺ + Phosphate + Arsenite	ATP-dependent processes
Arsenate + glutaredoxin → Arsenite + glutaredoxin disulfide + Water	Arsenate reductase

These reactions are part of arsenic detoxification mechanisms in various organisms.

Bacterial Resistance Mechanisms

Bacteria have evolved specific mechanisms to deal with arsenite toxicity. For example, Pseudomonas aeruginosa possesses:

• Arsenate reductase (ArsC): Reduces arsenate [As(V)] to arsenite [As(III)]

• Arsenical pump membrane protein (ArsB): Forms the channel of an arsenite pump for extrusion

These proteins enable bacteria to convert the less toxic arsenate to arsenite and then export it from the cell.

Toxicological Considerations

Health Effects

Arsenic compounds, including arsenite forms, are associated with various adverse health effects. The International Agency for Research on Cancer (IARC) has established a causal role for oral exposure to inorganic arsenic in skin, lung, and bladder cancers, with suggestive evidence for liver, kidney, and prostate cancers.

Non-Cancer Effects

Beyond carcinogenicity, chronic ingestion of inorganic arsenite is linked to:

Health Effect	Evidence Level
Skin Lesions	Established
Cardiovascular Diseases	Likely related
Developmental Toxicity	Likely related
Abnormal Glucose Metabolism	Likely related
Type II Diabetes	Likely related
Neurotoxicity	Likely related

These findings highlight the significant public health implications of arsenic exposure, even at relatively low concentrations.

Toxicity Characteristics

Arsenite compounds generally exhibit the following toxicity characteristics:

Characteristic	Description
Acute Toxicity	Highly toxic; may be fatal if inhaled, swallowed, or absorbed through skin
Exposure Effects	May be delayed after contact or inhalation
Fire Hazards	May produce irritating, corrosive, and/or toxic gases
Environmental Hazard	Runoff may be corrosive and/or toxic and cause pollution

These properties necessitate careful handling and strict regulations regarding arsenite compounds.

Industrial and Agricultural Applications

Historical Uses

Arsenite compounds have historically been used in various applications:

Application	Specific Compounds
Pesticides	Sodium arsenite as weed killer
Insecticides	Calcium arsenate and other compounds
Pigments	Copper arsenite (Scheele's green) in wallpapers and paints
Wood Treatment	Copper chrome arsenate for timber preservation
Medicine	Ferric arsenite combined with ammonium citrate

Many of these applications have been phased out or restricted due to toxicity concerns.

Current Applications

Current uses of arsenite compounds are more limited and strictly regulated:

• Semiconductors: Arsenic is used in III-V semiconductors like gallium arsenide and indium arsenide

• Alloys: Used in certain specialized alloys

• Research: Used in studies of cellular mechanisms and toxicology

• Glass production: Limited use in specialized glass manufacturing